Cas no 668276-31-1 (4-(Bromomethyl)-1,5-naphthyridine)
668276-31-1 structure
Product Name:4-(Bromomethyl)-1,5-naphthyridine
CAS No:668276-31-1
MF:C9H7BrN2
MW:223.069280862808
CID:1028835
PubChem ID:57514649
Update Time:2025-04-20
4-(Bromomethyl)-1,5-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-1,5-naphthyridine
- DTXSID60726976
- 668276-31-1
- SCHEMBL638191
- DB-315855
-
- Inchi： 1S/C9H7BrN2/c10-6-7-3-5-11-8-2-1-4-12-9(7)8/h1-5H,6H2
- InChI Key： GSYYCYLYOAELCQ-UHFFFAOYSA-N
- SMILES： BrCC1=CC=NC2=CC=CN=C12
Computed Properties
- Exact Mass: 221.97931
- Monoisotopic Mass: 221.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
4-(Bromomethyl)-1,5-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219007566-1g |
4-(Bromomethyl)-1,5-naphthyridine |
668276-31-1 | 95% | 1g |
$576.64 | 2023-09-01 | |
| Chemenu | CM139940-1g |
4-(bromomethyl)-1,5-naphthyridine |
668276-31-1 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM139940-1g |
4-(bromomethyl)-1,5-naphthyridine |
668276-31-1 | 95% | 1g |
$632 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740323-1g |
4-(Bromomethyl)-1,5-naphthyridine |
668276-31-1 | 98% | 1g |
￥5380.00 | 2024-05-04 | |
| Crysdot LLC | CD11075748-1g |
4-(Bromomethyl)-1,5-naphthyridine |
668276-31-1 | 95+% | 1g |
$668 | 2024-07-18 |
4-(Bromomethyl)-1,5-naphthyridine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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